Internal Standard for Pesticides & Veterinary Medicine
  • Urea N-15
    Urea N-15
    • Cat. No.:
    • B116859
    • CAS No.:
    • 2067-80-3
    • Molecular Formula:
    • CH4N2O
    • Molecular Weight:
    • 62.042 g/mol
    Description
    Labelled Urea. Physiological regulator of nitrogen excretion in mammals;  synthesized in the liver as an end-product of protein catabolism and excreted in urine. Also occurs normally in skin. Emollient;&nbs...
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  • Estrone-d2-1
    Estrone-d2-1
    • Cat. No.:
    • B125033
    • CAS No.:
    • 56588-58-0
    • Molecular Formula:
    • C18H22O2
    • Molecular Weight:
    • 272.4 g/mol
    Description
    Estrone-d2-1, also known as Estrone-d2-1, is a useful research compound. Its molecular formula is C18H22O2 and its molecular weight is 272.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality E...
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  • Dimetridazole-d3
    Dimetridazole-d3
    • Cat. No.:
    • B135274
    • CAS No.:
    • 64678-69-9
    • Molecular Formula:
    • C5H7N3O2
    • Molecular Weight:
    • 144.15 g/mol
    Description
    Dimetridazole-d3 is intended for use as an internal standard for the quantification of dimetridazole by GC- or LC-MS. Dimetridazole is a nitroimidazole antiprotozoal agent that has activity against Bacteroides s...
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  • Celecoxib-d7
    Celecoxib-d7
    • Cat. No.:
    • B585806
    • CAS No.:
    • 544686-21-7
    • Molecular Formula:
    • C17H14F3N3O2S
    • Molecular Weight:
    • 388.4 g/mol
    Description
    Celecoxib-d7, also known as Celecoxib-d7, is a useful research compound. Its molecular formula is C17H14F3N3O2S and its molecular weight is 388.4 g/mol. The purity is usually 95%.
    BenchChem offers high-qual...
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  • Griseofulvin-d3
    Griseofulvin-d3
    • Cat. No.:
    • B585833
    • CAS No.:
    • Molecular Formula:
    • C17H17ClO6
    • Molecular Weight:
    • 355.8 g/mol
    Description
    Griseofulvin-d3 is intended for use as an internal standard for the quantification of griseofulvin by GC- or LC-MS. Griseofulvin is a fungal metabolite that has been found in Penicillium and has diverse biologic...
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  • Phenylbutazone(diphenyl-d10)
    Phenylbutazone(diphenyl-d10)
    • Cat. No.:
    • B1144933
    • CAS No.:
    • 1219794-69-0
    • Molecular Formula:
    • C19H20N2O2
    • Molecular Weight:
    • 318.4 g/mol
    Description
    Phenylbutazone(diphenyl-d10), also known as Phenylbutazone(diphenyl-d10), is a useful research compound. Its molecular formula is C19H20N2O2 and its molecular weight is 318.4 g/mol. The purity is usually 95%.<...
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  • Corticosterone-d8
    Corticosterone-d8
    • Cat. No.:
    • B1146992
    • CAS No.:
    • 1271728-07-4
    • Molecular Formula:
    • C21H30O4
    • Molecular Weight:
    • 354.5 g/mol
    Description
    Corticosterone-d8 is intended for use as an internal standard for the quantification of corticosterone by GC- or LC-MS. Corticosterone is a steroid hormone produced in the cortex of the adrenal glands that binds...
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  • Clarithromycin-13C-d3
    Clarithromycin-13C-d3
    • Cat. No.:
    • B12298326
    • CAS No.:
    • Molecular Formula:
    • C38H69NO13
    • Molecular Weight:
    • 752.0 g/mol
    Description
    Clarithromycin-13C-d3 is a useful research compound. Its molecular formula is C38H69NO13 and its molecular weight is 752.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Clarithromycin-13C-...
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  • Fomesafen-d3
    Fomesafen-d3
    • Cat. No.:
    • B12370010
    • CAS No.:
    • Molecular Formula:
    • C15H10ClF3N2O6S
    • Molecular Weight:
    • 441.8 g/mol
    Description
    Fomesafen-d3 is a useful research compound. Its molecular formula is C15H10ClF3N2O6S and its molecular weight is 441.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Fomesafen-d3 suitable f...
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  • Methyl Eugenol-13C,d3
    Methyl Eugenol-13C,d3
    • Cat. No.:
    • B12408912
    • CAS No.:
    • Molecular Formula:
    • C11H14O2
    • Molecular Weight:
    • 182.24 g/mol
    Description
    Methyl Eugenol-13C,d3 is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 182.24 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Methyl Eugenol-13C,d...
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